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Compound of Interest

Compound Name: 1-Iodoadamantane

Cat. No.: B1585816 Get Quote

Technical Support Center: 1-Iodoadamantane
This guide provides essential information on the safe handling and storage of 1-
Iodoadamantane for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)
Q1: What is 1-Iodoadamantane and what are its common applications?

A1: 1-Iodoadamantane is a halogenated derivative of adamantane.[1] It is a solid, combustible

organic compound.[1] In laboratory settings, it is primarily used as a reagent in organic

synthesis.[2] Common applications include its use in free-radical carbonylation reactions and

as a starting material for the synthesis of other adamantane derivatives.

Q2: What are the main hazards associated with 1-Iodoadamantane?

A2: 1-Iodoadamantane is stable but sensitive to light and moisture. It is incompatible with

strong oxidizing agents. While not classified as a hazardous substance in some contexts, it

may be harmful if inhaled, ingested, or absorbed through the skin. Direct contact can cause

skin and eye irritation.

Q3: What personal protective equipment (PPE) should I wear when handling 1-
Iodoadamantane?
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A3: When handling 1-Iodoadamantane, it is crucial to wear appropriate personal protective

equipment. This includes:

Eye/Face Protection: Tightly fitting safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene).

Body Protection: A lab coat is mandatory. For larger quantities or when there is a risk of

splashing, consider a chemical-resistant apron or suit.

Respiratory Protection: If working outside a fume hood or if dust is generated, a respirator is

necessary.

Q4: How should I properly store 1-Iodoadamantane?

A4: 1-Iodoadamantane should be stored in a tightly closed container in a cool, dry, and well-

ventilated area. It should be protected from light and moisture. The recommended storage

temperature is between 2-8°C. Keep it away from incompatible materials such as strong

oxidizing agents.

Q5: What should I do in case of a spill?

A5: In the event of a spill, first ensure the area is well-ventilated and eliminate any sources of

ignition. For small spills, sweep up the solid material and place it into a suitable container for

disposal. Avoid generating dust. For larger spills, contain the material and absorb it with an

inert material like sand or earth before collecting it for disposal.

Q6: How should I dispose of 1-Iodoadamantane waste?

A6: Dispose of 1-Iodoadamantane waste in accordance with local, state, and federal

regulations. It should be treated as chemical waste and disposed of through a licensed waste

disposal contractor. Do not let the product enter drains.

Troubleshooting Guide
Issue 1: The 1-Iodoadamantane in the container has discolored (e.g., turned slightly yellow or

brown).
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Possible Cause: This is likely due to exposure to light or air, leading to decomposition and

the formation of iodine.

Solution: While slight discoloration may not significantly affect the reactivity in some

applications, it is best to use a fresh, unopened container for sensitive reactions. To prevent

this, always store 1-Iodoadamantane in a dark, cool place and keep the container tightly

sealed.

Issue 2: My reaction with 1-Iodoadamantane is not proceeding as expected or is giving low

yields.

Possible Cause 1: Inactive Reagent: The 1-Iodoadamantane may have degraded due to

improper storage (see Issue 1).

Solution 1: Use a fresh batch of the reagent.

Possible Cause 2: Presence of Moisture: 1-Iodoadamantane is sensitive to moisture, which

can quench reactions, particularly those involving organometallic reagents.

Solution 2: Ensure all glassware is thoroughly dried and the reaction is carried out under an

inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents.

Possible Cause 3: Incompatibility with other reagents: The reaction conditions or other

reagents may not be suitable.

Solution 3: Review the literature for similar reactions to ensure the chosen conditions are

appropriate. 1-Iodoadamantane is incompatible with strong oxidizing agents.

Issue 3: I am observing the formation of adamantane as a byproduct in my reaction.

Possible Cause: This can occur in certain reactions, such as photostimulated reactions with

some nucleophiles, where a reduction of the adamantyl radical takes place.

Solution: This may be an inherent pathway of the reaction mechanism. If adamantane is an

undesirable byproduct, you may need to adjust the reaction conditions (e.g., temperature,

solvent, light exposure) or consider a different synthetic route.
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Physical and Chemical Properties
Property Value

Molecular Formula C₁₀H₁₅I

Molecular Weight 262.13 g/mol

Appearance Solid

Melting Point 75-76 °C

Boiling Point 265.7 °C at 760 mmHg

Solubility Insoluble in water

Storage Temperature 2-8°C (protect from light)

Experimental Workflow: Safe Handling of 1-
Iodoadamantane
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Preparation

Handling

Storage & Disposal

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)
(Goggles, Gloves, Lab Coat)

Prepare Well-Ventilated Workspace
(Fume Hood)

Weigh Required Amount

Keep Container Tightly Closed

Avoid Inhalation of Dust

Store in Cool, Dry, Dark Place
(2-8°C)

Segregate from Incompatible Materials

Dispose of Waste According to Regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of 1-Iodoadamantane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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